Cas no 2228306-38-3 (4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol)

• Product Name: 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol
• CAS No: 2228306-38-3
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 6557634
• PubChem ID: 165632952
• Update Time: 2025-05-20

4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol
• 2228306-38-3
• EN300-1942645

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)5(3-13)4-1-2-6(14)8(16)7(4)15/h1-2,5,14-16H,3,13H2
• InChI Key： MEARUQRTLNNNJB-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C(C=1O)O)O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol

4-(3-Amino-1,1,1-Trifluoropropan-2-yl)Benzene-1,2,3-Triol: A Comprehensive Overview

The compound 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol (CAS No. 2228306-38-3) is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The molecule's structure is characterized by a trihydroxybenzene ring (catechol derivative) substituted with a trifluorinated aminoalkyl group at the para position. This combination of functional groups imparts distinctive chemical and biological properties that make it a subject of extensive research.

Recent studies have highlighted the 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol as a promising candidate for drug development. Its trifluoromethyl group introduces significant steric and electronic effects, which can enhance the molecule's stability and bioavailability. Additionally, the amino group at the propanol position provides versatility in terms of reactivity and potential for further functionalization. Researchers have explored its role as a precursor for synthesizing bioactive compounds targeting various therapeutic areas such as cancer treatment and neurodegenerative diseases.

The synthesis of 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

In terms of applications beyond pharmaceuticals, 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol has shown potential in materials science as a building block for advanced polymers and coatings. Its unique combination of hydroxyl groups and fluorinated substituents makes it suitable for creating materials with tailored properties such as high thermal stability and resistance to environmental degradation. Recent research has focused on incorporating this compound into polyurethane formulations to enhance their mechanical and chemical resistance.

The biological activity of 4-(3-amino-1,1,1-trifluoropropan-2-yl)benzene-1,2,3-triol has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent antioxidant properties due to its hydroxyl-rich aromatic ring system. Furthermore, its ability to scavenge free radicals makes it a potential candidate for combating oxidative stress-related diseases such as cardiovascular disorders and diabetes. Recent collaborative studies between academic institutions and pharmaceutical companies have further elucidated its mechanism of action at the molecular level.

From an environmental standpoint, the synthesis and application of 4-(3-amino-1,1